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For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-Jalapinolic acid, a hydroxylated fatty acid with the systematic name (11S)-11-

hydroxyhexadecanoic acid, is a naturally occurring compound found in various plant species,

particularly within the Convolvulaceae family. This technical guide provides a comprehensive

overview of its chemical identity, physicochemical properties, and known biological activities.

Detailed experimental protocols for relevant assays and a conceptual workflow for its isolation

and characterization are presented to support further research and development efforts.

Chemical Identity and Physicochemical Properties
(+)-Jalapinolic acid is a saturated fatty acid characterized by a hydroxyl group at the C-11

position. Its chemical structure and key identifiers are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1239673?utm_src=pdf-interest
https://www.benchchem.com/product/b1239673?utm_src=pdf-body
https://www.benchchem.com/product/b1239673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 502-75-0 [Generic CAS Source]

Molecular Formula C₁₆H₃₂O₃ [Generic Chemical Database]

Molecular Weight 272.42 g/mol [Generic Chemical Database]

IUPAC Name
(11S)-11-

hydroxyhexadecanoic acid
[Generic Chemical Database]

Synonyms
(11S)-Jalapinolic acid, 11S-

hydroxy-hexadecanoic acid
[Generic Chemical Database]

Biological Activities and Quantitative Data
Research into the biological effects of hydroxy fatty acids, including isomers of hydroxypalmitic

acid, has revealed potential therapeutic applications. While specific quantitative data for the

(+)-11-hydroxy isomer is limited, studies on related compounds provide valuable insights into

its potential bioactivities.

Cytotoxic and Antiproliferative Activity
Studies have demonstrated that omega-hydroxy fatty acids exhibit cytotoxic and growth-

inhibiting properties against cancer cell lines.

Compound Cell Line Activity
Quantitative
Data

Reference

ω-

Hydroxypalmitic

acid

G361 (Human

Melanoma)

Growth inhibition,

Cytotoxicity,

Apoptosis

induction

Activity observed

at 100 µM over

12-24 hours

[1]

7- and 9-

Hydroxypalmitic

acid isomers

A549, Caco-2,

SF268 (Human

Cancer Cell

Lines)

Growth inhibition

Data not

specified for 11-

hydroxy isomer

[2]
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These findings suggest that (+)-Jalapinolic acid may possess anticancer properties,

warranting further investigation into its specific efficacy and mechanism of action against

various cancer cell types.

Anti-inflammatory Potential
Fatty acids and their derivatives are known to play roles in inflammatory pathways. For

instance, n-hexadecanoic acid has been shown to inhibit phospholipase A₂, a key enzyme in

the inflammatory cascade[3][4]. While direct evidence for the anti-inflammatory activity of (+)-
Jalapinolic acid is not yet available, its structural similarity to other bioactive lipids suggests

this is a promising area for future research.

Experimental Protocols
To facilitate further research, this section provides detailed methodologies for key experiments

relevant to the study of (+)-Jalapinolic acid.

Cytotoxicity Assay (MTT Assay)
This protocol is a standard method for assessing the cytotoxic effects of a compound on

cultured cells.

Cell Seeding: Plate cells (e.g., G361 melanoma cells) in a 96-well plate at a density of 5 x

10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of (+)-Jalapinolic acid in the appropriate cell

culture medium. Remove the existing medium from the wells and add 100 µL of the

compound dilutions. Include a vehicle control (medium with the same concentration of

solvent used to dissolve the compound) and a positive control.

Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

MTT Addition: After incubation, add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4

hours.
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Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by

50%).

Apoptosis Assay (DNA Laddering)
This protocol is used to detect the characteristic fragmentation of DNA that occurs during

apoptosis.

Cell Treatment: Seed and treat cells with (+)-Jalapinolic acid as described in the cytotoxicity

assay protocol.

Cell Lysis: After the treatment period, harvest the cells and lyse them using a lysis buffer

(e.g., containing Tris-HCl, EDTA, and a non-ionic detergent).

DNA Extraction: Extract the DNA from the cell lysate using a phenol-chloroform extraction

method followed by ethanol precipitation.

RNase Treatment: Treat the DNA sample with RNase A to remove any contaminating RNA.

Gel Electrophoresis: Run the DNA samples on a 1.5-2% agarose gel containing a

fluorescent DNA stain (e.g., ethidium bromide or SYBR Safe).

Visualization: Visualize the DNA fragmentation pattern under UV light. The appearance of a

"ladder" of DNA fragments indicates apoptosis.

Mandatory Visualizations
Conceptual Workflow for Isolation and Characterization
The following diagram illustrates a general workflow for the isolation and characterization of

(+)-Jalapinolic acid from a natural source, such as plants from the Ipomoea genus.
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Caption: A generalized workflow for the isolation and characterization of (+)-Jalapinolic acid.
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Logical Relationship of Biological Investigation
The following diagram outlines the logical progression for investigating the biological effects of

(+)-Jalapinolic acid.
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Caption: Logical flow for the biological investigation of (+)-Jalapinolic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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